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Compound of Interest

Compound Name: Caproyl tyrosine

Cat. No.: B14697130

Introduction

N-Caproyl Tyrosine is an N-acyl amino acid, a class of lipid signaling molecules characterized
by an amino acid headgroup linked to a fatty acid chain.[1] N-acyl amino acids are gaining
interest in various research fields for their potential roles in a variety of physiological and
pathological processes. Accurate and sensitive quantification of these molecules in biological
matrices is crucial for understanding their function and for biomarker discovery. This application
note describes a robust and sensitive method for the quantification of N-Caproyl Tyrosine in
biological samples using Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS).

Biological Significance

Tyrosine is a non-essential amino acid that is a precursor for several key neurotransmitters,
including dopamine, norepinephrine, and epinephrine, which are vital for regulating mood,
stress responses, and cognitive functions.[2] It is also a precursor to melanin, the pigment
responsible for skin color.[2] The acylation of tyrosine with a caproyl group forms N-Caproyl
Tyrosine, potentially modifying its biological activity and function. While the specific signaling
pathways of N-Caproyl Tyrosine are still under investigation, N-acyl amino acids, in general,
are known to be involved in inflammation, nociception, and metabolic regulation.

Experimental Protocols
Sample Preparation
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A protein precipitation method is employed for the extraction of N-Caproyl Tyrosine from

plasma samples.

Materials:

Human plasma

N-Caproyl Tyrosine standard

Isotopically labeled internal standard (e.g., N-Caproyl Tyrosine-d4)
Acetonitrile (ACN), HPLC grade

Formic acid, LC-MS grade

Microcentrifuge tubes (1.5 mL)

Vortex mixer

Centrifuge

Procedure:

Pipette 100 pL of plasma sample into a 1.5 mL microcentrifuge tube.

Add 10 pL of the internal standard working solution.

Add 300 pL of ice-cold acetonitrile containing 0.1% formic acid to precipitate proteins.
Vortex the mixture for 1 minute.

Centrifuge at 14,000 x g for 10 minutes at 4°C.

Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of
nitrogen at 40°C.

Reconstitute the dried extract in 100 pL of the initial mobile phase (95:5 Water:Acetonitrile
with 0.1% Formic Acid).
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» Vortex for 30 seconds and transfer to an autosampler vial for LC-MS/MS analysis.

LC-MS/MS Analysis

Instrumentation:

¢ High-Performance Liquid Chromatography (HPLC) system

o Triple quadrupole mass spectrometer with an electrospray ionization (ESI) source
Liquid Chromatography Conditions:

e Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 pm)
» Mobile Phase A: 0.1% Formic Acid in Water

» Mobile Phase B: 0.1% Formic Acid in Acetonitrile

» Flow Rate: 0.3 mL/min

« Injection Volume: 5 pL

e Column Temperature: 40°C

o Gradient:

0-1 min: 5% B

o

1-8 min: 5-95% B

[e]

8-10 min: 95% B

o

10-10.1 min: 95-5% B

[¢]

10.1-15 min: 5% B

[¢]

Mass Spectrometry Conditions:

 lonization Mode: Electrospray lonization (ESI), Positive
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e Scan Type: Multiple Reaction Monitoring (MRM)
e Source Temperature: 500°C

e lonSpray Voltage: 5500 V

e Curtain Gas: 30 psi

e Collision Gas: 8 psi

 MRM Transitions:

o N-Caproyl Tyrosine: To be determined empirically (e.g., Precursor ion [M+H]+ -> Product
ion)

o N-Caproyl Tyrosine-d4 (1S): To be determined empirically (e.g., Precursor ion [M+H]+ ->
Product ion)

Quantitative Data Summary

The following tables represent expected performance characteristics of the method. Actual
values should be determined during method validation.

Table 1: Calibration Curve for N-Caproyl Tyrosine
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Concentration (ng/mL) Peak Area Ratio (AnalytellS)
1 Value
5 Value
10 Value
50 Value
100 Value
500 Value
1000 Value
Linearity (r?) >0.99

Table 2: Precision and Accuracy

. Intra-day Inter-day
Concentration o o
QC Level Precision Precision Accuracy (%)
(ng/mL)
(%CV) (%CV)
LLOQ 1 <20 <20 80-120
Low QC 3 <15 <15 85-115
Mid QC 75 <15 <15 85-115
High QC 750 <15 <15 85-115
Table 3: Recovery
Analyte Concentration (ng/mL) Recovery (%)
N-Caproyl Tyrosine 10 >85
N-Caproyl Tyrosine 500 >85
Visualizations
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Sample Preparation
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Y
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LC-MS/MS Analysis

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14697130?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Potential Signaling Pathway of N-Acyl Amino Acids

Extracellular N-Acyl Amino Acids
(e.g., N-Caproyl Tyrosine)

!

G-Protein Coupled Receptor
(GPCR)

!

G-Protein Activation

Effector Enzyme
(e.g., Adenylyl Cyclase)

!

Second Messenger Production
(e.g., CAMP)

!

Protein Kinase Cascade

!

Cellular Response
(e.g., Gene Expression, Enzyme Activity)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Caproyl Tyrosine in Biological Samples]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14697130#l|c-ms-ms-quantification-of-caproyl-
tyrosine-in-biological-samples]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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